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Compound of Interest

Compound Name: Gluconic acid

Cat. No.: B104317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of

pentahydroxyhexanoic acid, a group of sugar acids with significant implications in various

scientific and industrial fields. This document details their structures, physicochemical

characteristics, relevant metabolic pathways, and analytical methodologies, presenting a

valuable resource for researchers, scientists, and professionals in drug development.

Introduction to Pentahydroxyhexanoic Acid Isomers
Pentahydroxyhexanoic acids are a class of aldonic acids with the general chemical formula

C₆H₁₂O₇. Derived from the oxidation of the aldehyde group of a six-carbon sugar (hexose),

these compounds possess a six-carbon chain with a carboxylic acid group at one end and five

hydroxyl groups. The stereochemistry of these hydroxyl groups gives rise to a total of 16

possible stereoisomers. These isomers, which include well-known compounds like gluconic
acid and galactonic acid, exhibit a range of physical and biological properties.

This guide will focus on the following key isomers:

Gluconic Acid (D- and L-isomers)

Galactonic Acid (D- and L-isomers)

Mannonic Acid (D- and L-isomers)
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Gulonic Acid (D- and L-isomers)

Idonic Acid (D- and L-isomers)

Talonic Acid (D- and L-isomers)

Allonic Acid (D- and L-isomers)

Altronic Acid (D- and L-isomers)

Physicochemical Characteristics
The physicochemical properties of pentahydroxyhexanoic acid isomers are crucial for their

isolation, identification, and application. While data for some isomers is readily available,

information for others, particularly the L-forms and less common isomers, is sparse. The

following tables summarize the available quantitative data for these compounds.

Table 1: General Properties of Pentahydroxyhexanoic Acid Isomers

Property Value

Molecular Formula C₆H₁₂O₇

Molecular Weight 196.16 g/mol

Table 2: Physicochemical Properties of Pentahydroxyhexanoic Acid Isomers
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Isomer Melting Point (°C) pKa
Specific Optical
Rotation (°)

D-Gluconic acid 131[1][2] 3.86[2][3] -6.7 (c=1, H₂O)[4]

L-Gluconic acid N/A N/A N/A

D-Galactonic acid 133 - 136[5] ~3.35
-6.7 (c=1 g/100 mL,

H₂O)

L-Galactonic acid N/A N/A N/A

D-Mannonic acid N/A N/A N/A

L-Mannono-1,4-

lactone
153 - 155[6] N/A N/A

D-Gulonic acid N/A 3.68[7]
-6 (initial) to -38.6

(final)[7]

L-Gulono-1,4-lactone 187 - 190[8][9][10][11] N/A +55 (c=4, H₂O)[9]

D-Idonic acid N/A N/A N/A

L-Idonic acid N/A N/A N/A

D-Talonic acid N/A N/A
Levorotatory (amide

form)[12]

L-Talonic acid N/A N/A N/A

D-Allonic acid N/A N/A N/A

L-Allonic acid N/A N/A N/A

D-Altronic acid N/A N/A N/A

L-Altronic acid N/A N/A N/A

Note: "N/A" indicates that reliable data was not found in the searched sources. Some data

pertains to the lactone form of the acid, which is a common cyclic ester derivative.

Biological Significance and Signaling Pathways
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Several pentahydroxyhexanoic acid isomers are key intermediates in important metabolic

pathways.

Pentose Phosphate Pathway and D-Gluconic Acid
D-Gluconic acid, in its phosphorylated form (6-phospho-D-gluconate), is a central intermediate

in the Pentose Phosphate Pathway (PPP). This pathway is crucial for the production of

NADPH, which is essential for reductive biosynthesis and cellular antioxidant defense, and for

the synthesis of pentose sugars, the precursors for nucleotide and nucleic acid synthesis.

Pentose Phosphate Pathway involving 6-Phospho-D-gluconate.

Uronic Acid Pathway and L-Gulonic Acid
L-Gulonic acid is a key intermediate in the Uronic Acid Pathway, which is responsible for the

synthesis of glucuronic acid and, in many animals, ascorbic acid (Vitamin C). In humans and

other primates, a mutation in the gene for L-gulonolactone oxidase prevents the conversion of

L-gulono-1,4-lactone to ascorbic acid, making it an essential dietary nutrient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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